Cas no 62208-62-2 (Piperazine, 1-(4-chlorophenyl)-4-(2,4-dinitrophenyl)-)

• Product Name: Piperazine, 1-(4-chlorophenyl)-4-(2,4-dinitrophenyl)-
• CAS No: 62208-62-2
• MF: C₁₆H₁₅ClN₄O₄
• MW: 362.76770234108
• CID: 454387
• PubChem ID: 12354080
• Update Time: 2025-04-19

Piperazine, 1-(4-chlorophenyl)-4-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(4-chlorophenyl)-4-(2,4-dinitrophenyl)-
• 1-(4-chlorophenyl)-4-(2,4-dinitrophenyl)piperazine
• DTXSID20493576
• 62208-62-2

• Inchi： 1S/C16H15ClN4O4/c17-12-1-3-13(4-2-12)18-7-9-19(10-8-18)15-6-5-14(20(22)23)11-16(15)21(24)25/h1-6,11H,7-10H2
• InChI Key： CNPZAXSFFZLLFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 362.07835
• Monoisotopic Mass: 362.0781827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 92.76